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Compound of Interest

Compound Name: Nitromethane-d3

Cat. No.: B1582242

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Nitromethane-d3 (CD3NO2), a deuterated isotopologue of nitromethane. This
document is intended for researchers, scientists, and professionals in drug development who
utilize deuterated solvents and compounds in their work, particularly in applications such as
NMR spectroscopy, reaction mechanism studies, and as a source for deuterium incorporation.
This guide offers a structured presentation of its molecular weight and density, accompanied by
detailed experimental protocols for their determination.

Core Physicochemical Data

The essential physical and chemical properties of Nitromethane-d3 are summarized in the
table below for quick reference and comparison.
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Property Value Units Conditions
Molecular Weight 64.06 g/mol

Density 1.183 g/mL at 25 °C
1.19 g/cm3 at 20 °C

Chemical Formula CDsNO:2

CAS Number 13031-32-8

Boiling Point 100 - 101 °C

Melting Point -29 °C

Refractive Index 1.3795 n20/D

Experimental Protocols

The following sections detail the methodologies for the experimental determination of the
molecular weight and density of Nitromethane-d3.

Determination of Molecular Weight by Mass
Spectrometry

Objective: To accurately determine the molecular weight of Nitromethane-d3.
Methodology: Electron lonization Mass Spectrometry (EI-MS)

o Sample Preparation: A dilute solution of Nitromethane-d3 is prepared in a volatile organic
solvent, such as methanol or acetonitrile.

« Introduction of the Sample: The sample is introduced into the mass spectrometer's ion
source, typically via direct injection or through a gas chromatograph (GC) for separation from
any potential impurities.

« lonization: In the ion source, the Nitromethane-d3 molecules are bombarded with a high-
energy beam of electrons (typically 70 eV).[1][2] This process ejects an electron from the
molecule, forming a positively charged molecular ion (M+¢), which is a radical cation.[1][2]
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e Acceleration: The newly formed ions are then accelerated by an electric field into the mass
analyzer.

e Mass Analysis: The ions are subjected to a magnetic field, which deflects them based on
their mass-to-charge ratio (m/z).[2] Lighter ions are deflected more than heavier ions.[2]

» Detection: An electron multiplier detector records the abundance of ions at each m/z value.

o Data Analysis: The resulting mass spectrum plots the relative abundance of ions versus their
m/z ratio. The peak with the highest m/z value that is not an isotopic peak corresponds to the
molecular ion, providing the molecular weight of the compound.[3] For Nitromethane-d3,
this peak would be expected at an m/z of 64.

Determination of Density by Pychometry

Objective: To precisely measure the density of liquid Nitromethane-d3 at a specific
temperature.

Methodology: The density of a liquid can be accurately determined using a pycnometer, which
is a glass flask with a specific, known volume.[4][5]

o Cleaning and Drying: The pycnometer is thoroughly cleaned with a suitable solvent and then
dried completely to ensure no residual matter affects the weight measurements.

e Weighing the Empty Pycnometer: The mass of the clean, dry pycnometer (mo) is accurately
measured on an analytical balance.[6][7]

» Calibration with a Reference Liquid (e.g., Distilled Water):

o The pycnometer is filled with a reference liquid of a well-known density at a specific
temperature (e.qg., distilled water).

o The filled pycnometer is placed in a thermostatic bath to bring it to the desired temperature
(e.g., 25 °C).[8]

o Any excess liquid that expands and exits through the capillary in the stopper is carefully
removed.[4][5]
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o The pycnometer filled with the reference liquid is weighed (ma1).
o The mass of the reference liquid is calculated (m_ref = m1 - mo).

o The exact volume of the pycnometer (V) at that temperature is determined using the
known density of the reference liquid (p_ref): V = m_ref / p_ref.

¢ Measurement of Nitromethane-d3:

o

The pycnometer is emptied, dried, and then filled with Nitromethane-d3.

[¢]

The same temperature equilibration procedure is followed as with the reference liquid.

[¢]

The pycnometer filled with Nitromethane-d3 is weighed (mz).

[e]

The mass of the Nitromethane-d3 is calculated (m_sample = mz - mo).

o Calculation of Density: The density of Nitromethane-d3 (p_sample) is calculated using the
determined mass of the sample and the calibrated volume of the pycnometer: p_sample =
m_sample / V.

Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the comprehensive characterization of a
deuterated solvent such as Nitromethane-d3, ensuring its identity, purity, and key physical
properties are confirmed.
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Caption: Workflow for the comprehensive physicochemical characterization of Nitromethane-
ds3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Nitromethane-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582242#molecular-weight-and-density-of-
nitromethane-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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